Cas no 31488-17-2 (1,3-dimethyl-8-(2-methylpropyl)-7-phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 1,3-dimethyl-8-(2-methylpropyl)-7-phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 31488-17-2
• MF: C₁₉H₂₁N₅O₂
• MW: 351.402343511581
• CID: 5554930
• Update Time: 2025-07-16

1,3-dimethyl-8-(2-methylpropyl)-7-phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 2,4-dimethyl-6-(2-methylpropyl)-7-phenylpurino[7,8-a]imidazole-1,3-dione
• 1,3-dimethyl-8-(2-methylpropyl)-7-phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

• Inchi： 1S/C19H21N5O2/c1-12(2)10-23-14(13-8-6-5-7-9-13)11-24-15-16(20-18(23)24)21(3)19(26)22(4)17(15)25/h5-9,11-12H,10H2,1-4H3
• InChI Key： NBDQJVZCFGWTLC-UHFFFAOYSA-N
• SMILES： N12C=C(C3=CC=CC=C3)N(CC(C)C)C1=NC1=C2C(=O)N(C)C(=O)N1C

Additional information on 1,3-dimethyl-8-(2-methylpropyl)-7-phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

Introduction to 1,3-dimethyl-8-(2-methylpropyl)-7-phenyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione and Its Significance in Modern Chemical Biology

The compound with the CAS number 31488-17-2, identified as 1,3-dimethyl-8-(2-methylpropyl)-7-phenyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione, represents a fascinating molecule in the realm of chemical biology. This heterocyclic compound belongs to the imidazopurine class, a scaffold that has garnered significant attention due to its structural versatility and biological potential. The unique arrangement of nitrogen atoms in its core structure imparts distinct electronic and steric properties, making it a valuable candidate for drug discovery and mechanistic studies.

Recent advancements in medicinal chemistry have highlighted the importance of imidazopurine derivatives in developing novel therapeutic agents. The presence of multiple functional groups, including methyl and phenyl substituents, as well as the specific positioning of these groups around the purine core, influences its interactions with biological targets. This compound exemplifies how subtle modifications can lead to significant changes in pharmacological activity.

In particular, the 1,3-dimethyl moiety and the 8-(2-methylpropyl) group contribute to the compound's solubility and metabolic stability, which are critical factors in drug design. These features enhance its potential for oral administration and prolonged bioavailability. Furthermore, the 7-phenyl substituent introduces hydrophobicity and may play a role in binding affinity to biological receptors. Such structural attributes make this imidazopurine derivative a promising candidate for further exploration.

Recent studies have demonstrated that imidazopurine derivatives exhibit a broad spectrum of biological activities. For instance, certain analogs have shown promise in inhibiting kinases and other enzymes involved in cancer pathways. The compound under discussion may share similar mechanisms of action or offer unique interactions that could be exploited for therapeutic purposes. Researchers are particularly interested in its potential as an inhibitor of protein-protein interactions (PPIs), which are often implicated in various diseases.

The imidazo[1,2-g]purine core is known for its ability to mimic natural nucleobases, allowing it to interact with DNA and RNA. This property is particularly relevant in the context of antiviral and anticancer research. By understanding how this compound interacts with nucleic acids and other biomolecules, scientists can gain insights into its mode of action and identify potential applications. The phenyl ring at position 7 further enhances its binding capabilities by providing additional hydrogen bonding opportunities.

One of the most intriguing aspects of this compound is its potential role as a scaffold for structure-based drug design. Computational modeling studies have suggested that modifications at specific positions can fine-tune its binding affinity to target proteins. For example, altering the electronic properties of the nitrogen atoms or introducing additional functional groups could enhance its efficacy as an inhibitor or modulator of biological pathways. These findings underscore the importance of computational chemistry in guiding experimental efforts.

The synthesis of 1,3-dimethyl-8-(2-methylpropyl)-7-phenyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione presents both challenges and opportunities for synthetic chemists. The complex architecture of the molecule requires careful planning to ensure high yields and purity. Advanced synthetic techniques such as transition metal-catalyzed reactions and asymmetric synthesis have been employed to construct this framework efficiently. These methods not only improve the accessibility of the compound but also allow for rapid diversification of its analogs.

In conclusion,1,3-dimethyl-8-(2-methylpropyl)-7-phenyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione represents a significant advancement in chemical biology with potential applications across multiple therapeutic areas. Its unique structural features and biological activities make it a valuable tool for researchers exploring new drug candidates. As our understanding of its properties grows through both experimental and computational studies,this compound is poised to play a crucial role in future pharmaceutical developments.